Cas no 157557-32-9 (2,2':6',2''-Terpyridine, 4'-[4-(1,1-dimethylethyl)phenyl]-)

2,2':6',2''-Terpyridine, 4'-[4-(1,1-dimethylethyl)phenyl]- structure
157557-32-9 structure
Product Name:2,2':6',2''-Terpyridine, 4'-[4-(1,1-dimethylethyl)phenyl]-
CAS No:157557-32-9
MF:C25H23N3
MW:365.470225572586
CID:1334905
PubChem ID:14931563
Update Time:2025-04-20

2,2':6',2''-Terpyridine, 4'-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,2':6',2''-Terpyridine, 4'-[4-(1,1-dimethylethyl)phenyl]-
    • 4-(4-tert-butylphenyl)-2,6-dipyridin-2-ylpyridine
    • 2~4~-(4-tert-Butylphenyl)-1~2~,2~2~:2~6~,3~2~-terpyridine
    • SCHEMBL2537192
    • DTXSID30565637
    • 157557-32-9
    • Inchi: 1S/C25H23N3/c1-25(2,3)20-12-10-18(11-13-20)19-16-23(21-8-4-6-14-26-21)28-24(17-19)22-9-5-7-15-27-22/h4-17H,1-3H3
    • InChI Key: ISSJWXXXHPZTPN-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 365.18939
  • Monoisotopic Mass: 365.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk